Cas no 934223-56-0 (1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole)

• Product Name: 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole
• CAS No: 934223-56-0
• MF: C₁₄H₁₅BrN₂
• MW: 291.186302423477
• CID: 4660182
• PubChem ID: 102149664
• Update Time: 2025-06-29

1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5,6,7-tetrahydro-1-(phenylmethyl)-1H-benzimidazole (ACI)
• starbld0000705
• D72260
• CS-WAA0194
• AKOS037651828
• 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole
• CS-17459
• 1-benzyl-2-bromo-4,5,6,7-tetrahydrobenzimidazole
• 934223-56-0

• Inchi： 1S/C14H15BrN2/c15-14-16-12-8-4-5-9-13(12)17(14)10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2
• InChI Key： NGVYCIWRBOTRIZ-UHFFFAOYSA-N
• SMILES： BrC1N(CC2C=CC=CC=2)C2CCCCC=2N=1

Computed Properties

• Exact Mass: 290.04186g/mol
• Monoisotopic Mass: 290.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole

Introduction to 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0)

1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique framework, featuring a benzyl substituent and a brominated tetrahydrobenzo[d]imidazole core, positions it as a versatile scaffold for the development of novel bioactive molecules. This compound has been extensively studied for its potential pharmacological properties, particularly in the context of inhibiting key biological pathways associated with various diseases.

The molecular structure of 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0) consists of a fused imidazole ring system embedded within a tetrahydrobenzofuran moiety. The presence of a bromine atom at the 2-position and a benzyl group at the 1-position introduces specific electronic and steric properties that can modulate interactions with biological targets. This structural design has been exploited to develop compounds with enhanced binding affinity and selectivity toward enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives of 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0) to optimize their pharmacokinetic profiles. Studies have demonstrated that subtle modifications in the benzyl substituent can significantly alter the compound's solubility, metabolic stability, and target engagement. These insights have been instrumental in guiding the synthesis of next-generation candidates for clinical evaluation.

In the realm of oncology research, 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0) has been investigated for its potential to disrupt signaling pathways critical for tumor growth and survival. Preclinical studies have highlighted its ability to inhibit kinases such as Janus kinase (JAK) and signal transducer and activator of transcription (STAT), which are frequently overexpressed in various malignancies. The bromine atom at the 2-position serves as a handle for further derivatization via cross-coupling reactions, enabling the construction of libraries of analogs with tailored biological activities.

The benzyl group in 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0) also plays a crucial role in modulating pharmacological properties. It can enhance binding interactions by forming hydrogen bonds or hydrophobic interactions with target proteins. Additionally, the tetrahydrobenzofuran core contributes to the compound's overall shape complementarity with biological targets, improving its affinity and selectivity.

Current research is exploring the use of 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0) as a starting point for developing inhibitors targeting protein-protein interactions (PPIs). PPIs are challenging to inhibit due to their lack of well-defined active sites; however, small molecules like this one can disrupt these interactions by binding to allosteric pockets or by competing with natural ligands. This approach has shown promise in preclinical models of neurodegenerative diseases and autoimmune disorders.

The synthesis of 1-Benzyl-2-bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole (CAS No. 934223-56-0) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Key synthetic strategies include bromination of pre-formed tetrahydrobenzo[d]imidazoles followed by benzyl group introduction via nucleophilic aromatic substitution or Buchwald-Hartwig coupling reactions. These methodologies ensure high yields and purity suitable for downstream applications in medicinal chemistry.

In conclusion, 1-Benzyl - 2 - bromo - 4 , 5 , 6 , 7 - tetrahy dro - 1 H - ben zo [ d ] imidaz ol e( CAS No . 934223 - 56 - 0) represents a promising scaffold for drug discovery with diverse applications across therapeutic areas. Its unique structural features and modifiable functional groups make it an attractive candidate for further exploration in both academic research and industrial settings . As our understanding of biological targets advances , it is anticipated that derivatives of this compound will continue to emerge as valuable tools in therapeutic development .